Cas no 2227782-60-5 (rac-(3R,4R)-4-(propan-2-yloxy)methylpyrrolidin-3-ol)

• Product Name: rac-(3R,4R)-4-(propan-2-yloxy)methylpyrrolidin-3-ol
• CAS No: 2227782-60-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6000569
• PubChem ID: 165599755
• Update Time: 2025-05-23

rac-(3R,4R)-4-(propan-2-yloxy)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-(propan-2-yloxy)methylpyrrolidin-3-ol
• rac-(3R,4R)-4-[(propan-2-yloxy)methyl]pyrrolidin-3-ol
• 2227782-60-5
• EN300-1635099

• Inchi： 1S/C8H17NO2/c1-6(2)11-5-7-3-9-4-8(7)10/h6-10H,3-5H2,1-2H3/t7-,8+/m0/s1
• InChI Key： ZAYPZAASFWNEQI-JGVFFNPUSA-N
• SMILES： O(C(C)C)C[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.5Ų

Additional information on rac-(3R,4R)-4-(propan-2-yloxy)methylpyrrolidin-3-ol

Racemic (3R,4R)-4-(Propan-2-yloxy)methylpyrrolidin-3-ol: A Comprehensive Overview

Racemic (3R,4R)-4-(Propan-2-yloxy)methylpyrrolidin-3-ol, also known by its CAS number 2227782-60-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidines, which are five-membered ring structures containing one nitrogen atom. The presence of the propan-2-yloxy group and the hydroxyl group in its structure contributes to its unique chemical properties and potential applications.

The synthesis of (3R,4R)-4-(Propan-2-yloxy)methylpyrrolidin-3-ol involves a series of carefully designed reactions that highlight the principles of stereochemistry and organic synthesis. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric purity, making it a valuable tool for researchers in drug discovery and development.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that (3R,4R)-4-(Propan-2-yloxy)methylpyrrolidin-3-ol exhibits potent inhibitory effects on certain enzymes involved in neurological pathways. This has led to its exploration as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a central nervous system-targeting drug.

In addition to its pharmacological applications, (3R,4R)-4-(Propan-2-yloxy)methylpyrrolidin-3-ol has also been studied for its role in chemical synthesis as an intermediate in the preparation of more complex molecules. Its chiral center provides an excellent platform for constructing stereogenic centers in other compounds, making it a versatile building block in organic chemistry.

The structural features of this compound, including the pyrrolidine ring and the propan-2-yloxy group, play a crucial role in determining its physical and chemical properties. The ring structure contributes to its stability and solubility, while the propan-2-yloxy group introduces hydrophilic characteristics that enhance its interaction with biological systems.

Recent research has also focused on understanding the metabolic pathways of (3R,4R)-4-(Propan-2-yloxy)methylpyrrolidin-3-ol. Studies using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its pharmacokinetics and biotransformation processes. These findings are critical for optimizing its use in therapeutic applications and ensuring patient safety.

The development of novel synthetic routes for this compound has been another area of active research. By employing green chemistry principles, scientists have developed environmentally friendly methods that reduce waste and improve efficiency. These advancements not only contribute to sustainable chemical practices but also make the compound more accessible for large-scale production.

In conclusion, (3R,4R)-4-(Propan-2-yloxy)methylpyrrolidin-3 ol, with its unique chemical structure and promising biological activity, continues to be a focal point in scientific research. Its potential applications span across drug discovery, chemical synthesis, and materials science. As ongoing studies unravel more about its properties and mechanisms of action, this compound is poised to make significant contributions to various fields within the chemical sciences.